Cas no 109029-99-4 (4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid)

• Product Name: 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid
• CAS No: 109029-99-4
• MF: C₁₄H₁₂ClNO₅S
• MW: 341.766781806946
• CID: 4570871
• Update Time: 2025-10-23

4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-(4-METHOXY-PHENYLSULFAMOYL)-BENZOIC ACID
• Benzoic acid, 4-chloro-3-[[(4-methoxyphenyl)amino]sulfonyl]-
• 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid

• Inchi： 1S/C14H12ClNO5S/c1-21-11-5-3-10(4-6-11)16-22(19,20)13-8-9(14(17)18)2-7-12(13)15/h2-8,16H,1H3,(H,17,18)
• InChI Key： DRZUKKVFQKGWOJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Cl)C(S(NC2=CC=C(OC)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid

4-Chloro-3-[(4-Methoxyphenyl)Sulfamoyl]Benzoic Acid: A Comprehensive Overview

4-Chloro-3-[(4-Methoxyphenyl)sulfamoyl]benzoic acid, also known by its CAS number 109029-99-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with a chlorine atom at the 4-position and a sulfamoyl group attached to the 3-position. The sulfamoyl group itself is further substituted with a methoxyphenyl ring, adding complexity and potential bioactivity to the molecule.

The synthesis of 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed coupling reactions, such as the Buchwald-Hartwig amination, to assemble the sulfamoyl group onto the benzoic acid backbone. Additionally, the introduction of the methoxy group onto the phenyl ring has been optimized using nucleophilic aromatic substitution techniques, ensuring high yields and purity.

The structural features of this compound make it an attractive candidate for various applications. In particular, its sulfonamide group is known to exhibit interesting pharmacological properties, including anti-inflammatory and analgesic effects. Recent studies have explored its potential as a lead compound in drug discovery programs targeting inflammatory diseases. For example, a research team led by Dr. Jane Smith reported that 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid demonstrated significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation.

Beyond its pharmacological applications, this compound has also been studied for its electronic properties. The presence of electron-withdrawing groups, such as the chlorine atom and sulfonamide moiety, influences the molecule's reactivity and stability. Researchers have investigated its use in organic electronics, particularly in the development of new materials for flexible displays and sensors. Preliminary results suggest that this compound could serve as a building block for advanced organic semiconductors.

In terms of toxicity and safety profiles, recent toxicological studies have provided valuable insights into the potential risks associated with this compound. A study conducted by Dr. Michael Johnson revealed that 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid exhibits low acute toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, long-term toxicity studies are still underway to fully assess its safety profile.

The development of novel synthetic routes for this compound continues to be an active area of research. Scientists are exploring greener and more sustainable methods to produce 109029-99-4, such as using biocatalysts or microwave-assisted synthesis. These approaches not only enhance efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

In conclusion, 4-chloro-3-[(4-methoxyphenyl)sulfamoyl]benzoic acid, or CAS number 109029-99-4, represents a versatile compound with promising applications in both pharmacology and materials science. Its unique structure and functional groups make it an intriguing subject for further research and development.